Abstract To date, the encapsulation of therapeutic enzymes in a protective matrix is an optimized strategy for the maintenance of their stability, facilitating their clinical application. However, the stability and activity of therapeutic enzymes are often in tension with each other. A rigid protective matrix may effectively maintain the stability of therapeutic enzymes, but it can reduce the diffusion of substrates toward the therapeutic enzyme active site, dramatically affecting their catalytic efficiency. Here, we exploited a kind of nanogels by in situ polymerization on the arginine deiminase (ADI) surface with 3-acrylamido-phenylboronic acid (APBA) monomer. These nanogels efficiently improved the thermal stability (25–75℃), the pH stability (pH 1–13), and protease (trypsin) stability of ADI due to the strong rigidity of the surface poly(APBA) shell. And even after 60 days of storage, ∼60% of the activity of ADI encapsulated by nanogels remained. Furthermore, ADI encapsulated by nanogels could efficiently degrade arginine to increase the ratio of citrulline to arginine in mice plasma. That is because autologous glucose binds with APBA leading to the hydrophilicity increase of nanogels, and then, the arginine molecules can readily diffuse toward the encapsulated ADI. This nanogel platform eases the tension between the stability and activity of therapeutic enzymes. The resulting nanogels can efficiently maintain the in vitro stability and the in vivo activity of therapeutic enzymes, facilitating the exploitation of new therapeutic enzyme formulations, which can be transported and stored in vitro for a long time and be applied effectively in vivo.

Abstract Three-dimensional (3D) printing technology is an additive manufacturing technology designed to rapidly process and manufacture complex geometrical components based on computer model design. Based on a 3D data model, materials are accumulated layer by layer through computer control, and the 3D model is finally turned into a stereoscopic object. Compared with traditional manufacturing methods, 3D printing technology has the advantages of saving man-hours, easy operation, no need for molds, and strong controllability of component geometry. With the development of this technology, according to the core materials and equipment and other elements of the printing molding technology, several types of 3D printing technologies such as fused deposition modeling, selective laser sintering, stereolithography, and solvent cast-3D printing have gradually formed. This review focuses on the principles and characteristics of several of the most representative 3D printing molding processes. And based on carbon nanomaterial (carbon fibers, graphene, and carbon nanotubes) reinforced polymer composite materials, the research progress of different 3D printing molding processes in recent years is reviewed. At the same time, the commercial application of 3D printing molding process in this field is analyzed and prospected.

Abstract Fossil-based resources are finite; thus, materials derivable from these resources are nonsustainable. As no methods for renewing the depleting fossil reserves have been discovered, humanity must seek renewable, sustainable, and efficient alternatives to satisfy its material needs and preserve civilization. Solar energy remains the “capital income” of the global community and is pivotal to meeting the current needs of humankind by using biorenewable resources. Hence, the scientific community should ultimately shift its focus away from the well-established field of fossil-based chemistry to the less examined area of biorenewable chemistry. Although nature-based materials offer enormous opportunities as eco-friendly and renewable resources toward materials sustainability, their application ranges are beset with limitations compared to conventional materials – hence, enhancing their properties for advanced applications toward sustainable development represents a very challenging task. This review discusses the existing techniques for various synergizing approaches developed in the fields of biology, chemistry, materials science, and nanotechnology to overcome the limitations of biorenewable nanocomposites, expand their application range into previously restricted areas, and establish biorenewables as viable alternatives to conventional materials fabricated from fossil-based resources. In addition, we briefly outline various preparation methods for biobased nanocomposites as their limitations and directions for future studies.

Abstract The damage self-sensing and strain monitoring of glass-reinforced epoxy composites impregnated with graphene nanoplatelets (GNPs) and multiwalled carbon nanotubes (MWCNTs) were investigated. Hand lay-up and vacuum bagging methods were used to fabricate the composite. Mechanical stirrer, high shear mixer, and ultrasonic probe were used to mix the nanofiller and epoxy. The loadings of the nanofiller used were 0.5, 1.5, 3, and 5 wt%. The specimens were tested using in situ electromechanical measurements under mechanical tests. The results show that the type and weight content of the nanofiller affect the electrical properties, damage self-sensing behaviour, and mechanical properties of the composites. The electrical conductivity of the GNP-glass and MWCNT-glass composites increased with nanofiller content. The tensile and flexural strengths of the composite improved with the addition of GNP and MWCNT nanofillers from 0.5 to 3 wt%. The 3 wt% nanofiller loading for GNP and MWCNT produces better mechanical–electrical performance. Field emission scanning electron microscopy revealed the dispersion of GNP and MWCNT nanofillers in the composites.

Abstract Carbon nanotubes (CNTs) and graphene nanoplatelets (GNPs) are extremely ideal nanofillers for applications in damping polymer. This work explores the damping behavior of polymer nanocomposite beams made of epoxy resin reinforced with CNTs and GNPs experimentally. Beam specimens for the vibration tests together with dynamic mechanical analysis (DMA) are fabricated with different weight ratios of CNTs and GNPs, upon which DMA and free vibration tests are conducted. Scanning electron microscope images are also obtained to check the dispersion of nanofillers in microscale. It is found that the first-order loss factor of composite beam specimens shows a rise of 41.1% at 0.4 wt% CNT content compared with that of pure epoxy, while the first-order loss factor of composite beam specimens with 0.025 wt% GNP content increases up by 128.9%. The maximum value of the first-order loss factor of nanocomposite beams with GNP reinforcement is 62.2% higher than that with CNTs.

Abstract The aim of this work was to study the enhancement of thermal transportation in Carreau Yasuda liquid passed over a vertical surface in the presence of magnetic dipole. A mixture of tri-hybrid nanoparticles (Al 2 O 3 , MoS 3 , TiO 3 ) {\text{(Al}}_{2}{\text{O}}_{3}\text{,}\hspace{.25em}{\text{MoS}}_{3}{\text{, TiO}}_{3}\text{)} is inserted into the Carreau Yasuda liquid. The transport phenomenon of heat is derived in the presence of heat source/sink contribution. The concept boundary layer theory is engaged to derive the mathematical expression for momentum and energy in the form of coupled partial differential equations. The derivations are transformed into a set of coupled nonlinear ordinary differential equations (ODEs) with the help of suitable similarity transformation. These converted ODEs have been handled numerically via finite element method. The grid-independent analysis is established for 300 elements. The impact of numerous involved parameters on temperature and velocity solution is plotted and their contribution is recorded. Temperature profile is inclined versus the higher values of heat generation and viscous dissipation numbers while thermal layers are also increasing the behavior. A vital role of magnetic dipole is examined to raise the production of thermal layers but declination is noticed in flow profile.

Abstract The lipid-based colloidal carriers, such as nanostructured lipid carriers (NLCs), solid lipid nanoparticles (SLNs), nanocapsules, liposomes, and microemulsion, are the latest and significant entrants in the development of drug delivery systems owing to their myriad advantages. The NLCs are second-generation SLNs having unstructured matrix, have high drug loading, and provide long-term drug stability in comparison to SLNs and other colloidal systems, which show lower drug loading and experience burst release/drug expulsion during storage. This review is aimed to summarize the formulation development and optimization strategies for NLCs as reported in the literature collected from authentic databases. Various types of NLCs, formulation components, methods of preparation, characterization parameters, optimization (statistical designs) strategies, toxicity, regulatory aspects, and their applications in oral, parenteral, ocular, pulmonary, nose-to-brain, tumor targeting, and transdermal drug delivery have been dealt in detail. Patents granted on the NLCs have also been enlisted.

Abstract With the development of nano molding technology (NMT), the polymer/metal hybrid (PMH) composites have made great progress in industries like automobile, aircraft, and boat. The bonding structure and bonding strength are the key factors ruling the application of PMH. In this work, the PMH containing polyphenylene sulfide (PPS) and Al alloy was prepared by NMT, and the surface treating of Al alloy and the bonding mechanism of PMH has been studied. The results reveal that the bonding strength between metal and polymer shows dependence on the pore structure of the metal surface, which could be controlled by changing the anodizing voltage and time. The PMH in which the Al plate was anodized at 15 V for 6 h achieves the best bonding strength of 1,543 N. The morphological analysis reveals that there forms an anchor and bolt structure in the interface of PPS and Al plate, which bonds the polymer and metal tightly. In addition, the chemical interaction between PPS and Al was confirmed by attenuated total reflection (ATR) infrared spectroscopy, which indicates that both physical and chemical effects contribute to the bonding strength of the PMH. This PMH has great potential of being used as alternative to traditional pure metal components, especially the packing materials of automobiles, electronic products, and furniture.

Abstract Nanomaterials with unique nanotube arrays have attracted extensive attention in the field of blood-contacting biomaterials. In this study, the regular titanium dioxide nanotube arrays were first prepared on the pure titanium surface by anodic oxidation. Subsequently, copper ions (Cu2+) and strontium ions (Sr2+) were incorporated into the nanotubes by the chelation of dopamine to improve biocompatibility. The as-prepared TiO2 nanotubes had an inner diameter of about 60 nm and an outer diameter of 90–110 nm, as well as a tube length of 4–6 µm. The following annealing treatment and the incorporation of Cu2+ and Sr2+ had little effect on the morphology and dimensions of the nanotubes, but can significantly improve the hydrophilicity, and promote the adsorption of bovine serum albumin concurrently inhibit the adsorption of fibrinogen, showing the effect of selective protein adsorption. At the same time, loading Cu2+ and Sr2+ can also effectively inhibit platelet adhesion and activation, promote endothelial cell growth, and upregulate the expression of vascular endothelial growth factor and nitric oxide. Therefore, the results of this study showed that the incorporation of Cu2+ and Sr2+ into the TiO2 nanotubes can simultaneously improve the hemocompatibility and cytocompatibility of endothelial cells, which can enlarge the application of titanium-based biomaterials in cardiovascular devices such as a stent.

Abstract In this work, the effect of common functional groups, namely hydroxyl, formyl, carboxyl, and amine groups on the interfacial behavior of surface-modified glass fiber-reinforced epoxy is investigated at molecular scale. The interfacial properties of the epoxy/silica coated with different functional group systems are quantified by performing pulling test using the steered molecular dynamics simulations. It is found that the system with hydroxyl groups has a relatively lower interfacial interaction, exhibiting an adhesive failure mode. When partial hydroxyl groups are replaced by carboxyl, amine, and formyl groups, respectively, the interfacial interactions are increased and these systems exhibit a cohesive failure mode where failure happens in the epoxy close to interface. A relatively higher force is required for the adhesive debonding, while more energy can be dissipated for the cohesive debonding. Because the increased interfacial interactions can prevent the mobility of polymer chains, and delay the propagation of micropores in the matrix, leading to the epoxy matrix with a high ability of energy absorption. Our work provides an insight into how functional groups affect the interface debonding behavior of glass fiber-reinforced epoxy, offering a guideline for control of the interfacial properties of such composites through surface modification techniques.